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Compound of Interest

Compound Name: Dipentyl carbonate

Cat. No.: B1330105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

handling information for dipentyl carbonate. It is intended for informational purposes for

qualified professionals. Always consult the most current and comprehensive Safety Data Sheet

(SDS) from your supplier before handling this chemical and ensure all appropriate safety

protocols are in place.

Introduction
Dipentyl carbonate (CAS No. 2050-94-4) is an organic chemical compound with the molecular

formula C₁₁H₂₂O₃. It belongs to the class of dialkyl carbonates. While specific toxicological and

extensive safety data for dipentyl carbonate are limited in publicly available literature, this

guide synthesizes the existing information and provides guidance based on its chemical

properties and data from structurally similar compounds.

Physicochemical and Hazard Information
A summary of the known physicochemical properties and hazard classifications for dipentyl
carbonate is presented below.

Table 1: Physicochemical Properties of Dipentyl
Carbonate
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Property Value Source

CAS Number 2050-94-4 [1]

Molecular Formula C₁₁H₂₂O₃ [1]

Molecular Weight 202.29 g/mol [1]

Boiling Point 247.2 °C at 760 mmHg [1]

Density 0.919 g/cm³ [1]

Flash Point 92.3 °C [1]

Appearance
Not specified (likely a liquid at

room temperature)
General Inference

Table 2: GHS Hazard Classification for Dipentyl
Carbonate

Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin Irritation
H315: Causes skin

irritation
alt text Warning

Eye Irritation
H319: Causes serious

eye irritation
alt text Warning

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

H335: May cause

respiratory irritation
alt text Warning

Source:[1]

Toxicological Data
Detailed toxicological studies specifically on dipentyl carbonate are not readily available in the

public domain. In the absence of such data, it is prudent to handle the substance with care,
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assuming potential for toxicity based on its GHS classification and by considering data from

analogous compounds.

Analogous Compound Information (for context only, not directly applicable to dipentyl
carbonate):

For diphenyl carbonate, a structurally related aromatic carbonate, the following has been

reported:

Acute Oral Toxicity (Rat): LD50 of 1500 mg/kg

Acute Dermal Toxicity (Rat, Rabbit): LD50 > 2000 mg/kg

Skin Irritation (Rabbit): Not irritating

Eye Irritation (Rabbit): Not irritating

It is crucial to note that the toxicological profiles of aliphatic carbonates like dipentyl carbonate
can differ significantly from aromatic carbonates like diphenyl carbonate. The GHS

classification of dipentyl carbonate as a skin and eye irritant suggests a higher potential for

local effects compared to the available data for diphenyl carbonate.

Experimental Protocols
The determination of the safety and toxicity of chemical substances is guided by internationally

recognized protocols, such as the OECD Guidelines for the Testing of Chemicals. These

guidelines provide standardized methods for assessing various endpoints.

Acute Toxicity Testing
Acute Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods for

determining the median lethal dose (LD50) after a single oral administration of a substance.

The choice of guideline depends on the expected toxicity of the compound and aims to

minimize the number of animals used. The protocol involves administering the substance to

fasted animals (usually rats) and observing them for signs of toxicity and mortality over a set

period (typically 14 days).
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Acute Dermal Toxicity (OECD 402): This test evaluates the toxicity of a substance applied to

the skin. A specified dose is applied to a shaved area of the skin of animals (e.g., rats or

rabbits) and covered with a porous gauze dressing for 24 hours. The animals are then

observed for signs of toxicity and mortality.

Acute Inhalation Toxicity (OECD 403): This guideline is used to assess the toxicity of a

substance when inhaled. Animals are exposed to the substance as a gas, vapor, or aerosol

in a controlled chamber for a defined period. Observations for toxicity and mortality are then

made.

Irritation and Sensitization Testing
Skin Irritation/Corrosion (OECD 404): This test involves applying the test substance to a

small area of the skin of an animal (typically a rabbit) and observing for signs of erythema

(redness) and edema (swelling) over a period of several days.

Eye Irritation/Corrosion (OECD 405): The substance is instilled into the conjunctival sac of

one eye of an animal (usually a rabbit), with the other eye serving as a control. The eyes are

then examined for signs of irritation, such as redness, swelling, and corneal opacity.

Skin Sensitization (OECD 406, 429, 442A-E): These tests are designed to determine if a

substance can cause an allergic contact dermatitis. The Local Lymph Node Assay (LLNA,

OECD 429) is a commonly used in vivo method that measures the proliferation of

lymphocytes in the lymph nodes draining the site of application. In vitro and in chemico

methods are also available.

Safe Handling and Storage
Based on the GHS classification and general principles of laboratory safety, the following

handling and storage procedures are recommended for dipentyl carbonate.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes and eye contact.
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Skin Protection: Chemically resistant gloves (e.g., nitrile rubber, neoprene) should be worn.

The breakthrough time of the glove material should be considered for the specific work being

conducted. A lab coat or other protective clothing is also necessary to prevent skin contact.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of vapors. If there is a risk of exceeding

exposure limits or if ventilation is inadequate, a NIOSH-approved respirator with an

appropriate cartridge should be used.

Handling
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Use only in a well-ventilated area or under a chemical fume hood.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention if irritation develops.

If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

If not breathing, if breathing is irregular, or if respiratory arrest occurs, provide artificial
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respiration or oxygen by trained personnel. Get medical attention if you feel unwell.

If swallowed: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Get medical attention if you feel unwell.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: In a fire, hazardous decomposition products

such as carbon monoxide and carbon dioxide may be formed.

Protective Equipment for Firefighters: Firefighters should wear appropriate protective

equipment and self-contained breathing apparatus (SCBA) with a full face-piece operated in

positive pressure mode.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment. Ensure adequate ventilation.

Environmental Precautions: Avoid dispersal of spilled material and runoff and contact with

soil, waterways, drains, and sewers.

Methods for Cleaning Up: Absorb spill with an inert material (e.g., vermiculite, sand, or earth)

and place in a suitable container for disposal.

Waste Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow product to enter drains or waterways.

Visualizations
General Laboratory Safety Workflow
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Caption: A general workflow for safe laboratory chemical handling.

First Aid Response Logic
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Caption: Decision-making process for first aid after chemical exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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